Cas no 2091610-44-3 (methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate)

• Product Name: methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate
• CAS No: 2091610-44-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD31421132
• CID: 5212857
• PubChem ID: 131423907
• Update Time: 2025-10-30

methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5,6,7-tetrahydro-, methyl ester
• methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate

• MDL： MFCD31421132
• Inchi： 1S/C8H11N3O2/c1-13-8(12)6-4-10-11-3-2-9-5-7(6)11/h4,9H,2-3,5H2,1H3
• InChI Key： WMGYLLOUHGJALO-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)C=NN1CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate

Methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate (CAS No. 2091610-44-3): A Comprehensive Overview

Methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate, identified by its CAS number 2091610-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyrazoloapyrazine class, a structure that has garnered considerable attention due to its potential biological activities and structural versatility. The compound's unique framework, featuring fused pyrazole rings, makes it a promising candidate for further exploration in medicinal chemistry.

The< strong>pyrazolo1,5-apyrazine core is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its investigation in the development of novel therapeutic agents. In particular, the< strong>3-carboxylate functional group on the molecule introduces a site for potential modifications, enabling the synthesis of derivatives with tailored pharmacological properties. This feature is particularly valuable in drug design, as it allows for fine-tuning of solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how< strong>Methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate interacts with biological systems. Studies have shown that the compound can exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary in silico studies suggest that it may interfere with the activity of xanthine oxidase, an enzyme involved in the production of reactive oxygen species. This potential mechanism of action aligns with the growing interest in developing inhibitors for oxidative stress-related conditions.

In addition to its enzymatic interactions, Methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate has been explored for its potential role in modulating receptor activity. The pyrazole moiety is known to be a key pharmacophore in many bioactive molecules, capable of binding to specific receptors and exerting therapeutic effects. Research indicates that derivatives of this compound may have applications in treating neurological disorders by interacting with receptors such as serotonin and dopamine receptors. These interactions could potentially lead to the development of new treatments for conditions like depression and anxiety.

The< strong>3-carboxylate group also opens up possibilities for further chemical modifications through esterification or amidation reactions. These modifications can enhance the compound's pharmacokinetic properties, making it more suitable for clinical use. For example, introducing an amide bond could improve water solubility while maintaining bioactivity. Such structural alterations are crucial steps in the drug development process, as they can significantly influence a molecule's efficacy and safety profile.

The synthesis of< strong>Methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as microwave-assisted synthesis and flow chemistry have been particularly beneficial in reducing reaction times and improving overall yields.

The pharmacological evaluation of< strong>Methyl 4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-carboxylate has been conducted both in vitro and in vivo. In cell-based assays，the compound has demonstrated promising anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Animal models have further supported these findings，showing reductions in markers associated with inflammation upon administration of this compound. These preclinical results are encouraging and warrant further investigation into its therapeutic potential.

The chemical stability of< strong>Methyl 4H，5H，6H，7H-pyrazolo1，5-apyrazine-3-carboxylate is another critical aspect that has been studied extensively. Stability tests under various conditions，including temperature、pH、and light exposure，have provided valuable insights into its shelf life and storage requirements。These studies are essential for ensuring that the compound maintains its integrity during transportation、storage，and formulation into final pharmaceutical products。By understanding its stability profile，manufacturers can implement appropriate handling procedures to preserve its efficacy。

The future directions for research on< strong>Methyl 4H，5H，6H，7H-pyrazolo1，5-apyrazine-3-carboxylate include exploring its potential as a lead compound for drug development。By synthesizing analogs with modified substituents，scientists can identify structural features that enhance bioactivity while minimizing side effects。Additionally，investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological targets。These efforts will contribute to building a robust framework for developing novel therapeutic agents based on this scaffold。

In conclusion，< strong>Methyl 4 H ，5 H ，6 H ，7 H -py razo lo1 ，5 -a py razo line -3 -car boxyl ate ( CAS No . 2091610 -44 -3 ) represents a fascinating subject of study within pharmaceutical chemistry 。 Its unique structure ， combined with promising biological activities ， positions it as a valuable candidate for further exploration 。 As research continues to uncover new applications and optimize synthetic methodologies ， this compound holds significant promise for contributing to advancements in medicine . The collective efforts of chemists 、 biologists ， and pharmacologists will be instrumental in realizing this potential . p >